Cas no 4926-18-5 (5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one)

5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one structure
4926-18-5 structure
Product Name:5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one
CAS No:4926-18-5
MF:C7H7N3O
MW:149.149980783463
CID:1519180
PubChem ID:252120
Update Time:2025-04-21

5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one
    • AC1L5LB2
    • 5-Methyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • 5-Methyl-2,3-dihydro-s-triazolo&lt
    • 4,3-a&gt
    • pyrid-3-on
    • NSC73363
    • SureCN11088652
    • AC1Q6FWY
    • AG-K-80032
    • AR-1G8743
    • CTK4J1202
    • 5-Methyl-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one
    • 5-Methyl-2,3-dihydro-s-triazolo<4,3-a>pyrid-3-on;
    • 4926-18-5
    • s-Triazolo[4,3-a]pyridin-3-ol, 5-methyl-
    • DTXSID80291131
    • SCHEMBL11088652
    • 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-methyl-
    • 5-Methyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one #
    • 1,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-methyl-
    • NSC-73363
    • 5-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
    • Inchi: 1S/C7H7N3O/c1-5-3-2-4-6-8-9-7(11)10(5)6/h2-4H,1H3,(H,9,11)
    • InChI Key: NEJANSQSQQBYLO-UHFFFAOYSA-N
    • SMILES: O=C1NN=C2C=CC=C(C)N21

Computed Properties

  • Exact Mass: 149.05900
  • Monoisotopic Mass: 149.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 50.16000
  • LogP: 0.33100
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